![molecular formula C12H20N2O3 B1476156 1-(1-Acetylpiperidin-4-yl)pyrrolidine-3-carboxylic acid CAS No. 1997315-78-2](/img/structure/B1476156.png)
1-(1-Acetylpiperidin-4-yl)pyrrolidine-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds like 1-(1-Acetylpiperidin-4-yl)pyrrolidine-3-carboxylic acid often involves the use of the pyrrolidine ring, a five-membered nitrogen heterocycle . The synthetic strategies used can include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of 1-(1-Acetylpiperidin-4-yl)pyrrolidine-3-carboxylic acid is characterized by the presence of a pyrrolidine ring . This five-membered ring is saturated and has a non-planar structure due to pseudorotation . The molecule also contains an acetyl group attached to a piperidinyl group, and a carboxylic acid group attached to the pyrrolidine ring.Scientific Research Applications
Anticancer Potential
Pyrrolidine derivatives have been synthesized and evaluated for their anticancer potential against various cancer cell lines, including lung cancer, ovarian carcinoma, and colon cancer. The cell death mechanism was studied using flow cytometry .
Drug Discovery
Pyrrolidine is a versatile scaffold in drug discovery, particularly in the design of molecules with potent activity towards specific targets like RORγt, while minimizing undesirable activities against other receptors .
Targeted Protein Degradation
Certain pyrrolidine derivatives are useful as rigid linkers in PROTAC development for targeted protein degradation , which is a novel approach to selectively degrade disease-causing proteins .
Antioxidant Properties
Compounds with a piperidine nucleus, such as piperine, have shown powerful antioxidant action due to their capability of hindering or suppressing free radicals .
Chemical Conjugates
Pyrrolidine structures can be employed in the creation of chemical conjugates, which are entities formed by joining two or more molecules, typically to provide targeted delivery of drugs .
Pharmacological Research
The pyrrolidine core is often explored in pharmacological research for its potential to be incorporated into compounds with various therapeutic effects .
properties
IUPAC Name |
1-(1-acetylpiperidin-4-yl)pyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3/c1-9(15)13-6-3-11(4-7-13)14-5-2-10(8-14)12(16)17/h10-11H,2-8H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNKIEMDAEZYXOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N2CCC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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